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Compound of Interest

Compound Name: 3-Methylglutaconyl-CoA

Cat. No.: B13853425

Get Quote

An In-depth Technical Guide to the Structural Analysis of 3-Methylglutaconyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylglutaconyl-CoA (3-MG-CoA) is a critical intermediate in the mitochondrial catabolism

of the branched-chain amino acid, leucine. The structural and functional analysis of this

molecule is paramount, primarily due to its accumulation in the inborn error of metabolism

known as 3-Methylglutaconic Aciduria Type I (MGA Type I). This disorder arises from a

deficiency in the enzyme 3-methylglutaconyl-CoA hydratase (AUH), leading to severe

neurological manifestations. This technical guide provides a comprehensive overview of 3-MG-

CoA, including its molecular structure, metabolic context, and the key analytical methodologies

employed for its detection and characterization. Detailed experimental protocols for enzymatic

assays and metabolite profiling are provided, alongside quantitative data and structural insights

into the AUH enzyme.

Molecular Profile of 3-Methylglutaconyl-CoA
3-Methylglutaconyl-CoA is an acyl-CoA thioester. Its structure consists of a 3-

methylglutaconyl moiety linked to a coenzyme A molecule. The coenzyme A tail is crucial for its

interaction with enzymes in the leucine degradation pathway.
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Property Data

Chemical Formula C27H42N7O19P3S

Average Molecular Weight 893.644 g/mol

Monoisotopic Molecular Weight 893.146902423 Da

IUPAC Name

(3E)-5-({2-[(3-{[4-({--INVALID-LINK--

phosphoryl}oxy)-1,2-dihydroxy-3,3-

dimethylbutylidene]amino}-1-

hydroxypropylidene)amino]ethyl}sulfanyl)-3-

methyl-5-oxopent-3-enoic acid

Synonyms
MG-CoA, β-methylglutaconyl-CoA, trans-3-

Methylglutaconyl-CoA

CAS Number 6247-73-0

Metabolic Pathways Involving 3-Methylglutaconyl-
CoA
Leucine Catabolism Pathway
3-MG-CoA is the fifth intermediate in the canonical pathway for leucine degradation. A

deficiency in the enzyme 3-methylglutaconyl-CoA hydratase (encoded by the AUH gene)

causes a metabolic block, leading to the accumulation of 3-MG-CoA and its byproducts.[1]
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Caption: The mitochondrial leucine degradation pathway.

Alternative Pathway in Secondary 3-MGA-urias
In metabolic disorders not directly related to leucine catabolism (secondary 3-MGA-urias), it is

proposed that 3-MGA arises from the condensation of mitochondrial acetyl-CoA. This pathway

operates in reverse of the canonical leucine breakdown, driven by acetyl-CoA accumulation

under conditions of mitochondrial stress.[2]
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Prepare Cell Lysate
(Fibroblasts/Lymphocytes)

Prepare Assay Mixture
(Buffer, NADH, [14C]3-MG-CoA)

 Add Lysate

Incubate at 30°C for 30 min

Stop Reaction
(Add Perchloric Acid)

Hydrolyze CoA Esters
(Adjust to pH 11-12, heat at 60°C)

 Centrifuge,
adjust pH

Analyze by Reverse-Phase HPLC
(Quantify [14C] products)

 Adjust pH,
inject supernatant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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